N-Nitroso Theophylline

• Molecular Formula: C7H7N5O3
• Molecular Weight: 209.16 g/mol
• InChI: InChI=1S/C7H7N5O3/c1-10-5-4(8-3-12(5)9-15)6(13)11(2)7(10)14/h3H,1-2H3
• InChIKey: WQXJRIWAKUFFNW-UHFFFAOYSA-N

N-Nitroso Theophylline: Overview & Regulatory Significance

N-Nitroso Theophylline (1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-2,6-dione; molecular weight 209.16 g/mol) is the N-nitroso derivative of the secondary amine present in theophylline, formed via nitrosation of the parent drug [1]. As an N-nitrosamine drug substance-related impurity (NDSRI), it belongs to the “cohort of concern” defined in the ICH M7 guideline—a group of exceptionally potent mutagenic carcinogens for which the standard 1.5 µg/day threshold of toxicological concern (TTC) cannot be applied, requiring instead compound-specific acceptable intake (AI) limits [2]. Its detection in pharmaceutical products triggers rigorous analytical monitoring and mitigation obligations under FDA and EMA regulatory frameworks.

Regulatory context Cohort of concern N-nitrosamine impurity standard (ICH M7); requires CPCA-derived AI limits, not standard TTC

Positional isomer Certified 9-nitroso isomer (N9), differentiated from 7-nitroso by retention and MS/MS

Characterization Multi-technique COA (HPLC, NMR, HRMS, IR) supporting ANDA/NDA method validation

• [1] Veeprho. N-Nitroso Theophylline [product page]. Veeprho.com; 2023. Available at: https://veeprho.com/ko/impurities/n-nitroso-theophylline/ View Source
• [2] SK pharmteco. Nitrosamines – An Update. SKpharmteco.com; 2023. Available at: https://www.skpharmteco.com/news-insights/blog/nitrosamines-an-update-2/ View Source

Why N-Nitroso Theophylline Cannot Be Substituted

N-Nitroso Theophylline is the 9-nitroso positional isomer of the theophylline nitrosamine impurity class; the 7-nitroso (N7-Nitroso Theophylline) and 1-nitroso (N1-Nitroso Theophylline) isomers are chemically distinct entities with different analytical retention times, mass spectral fragmentation patterns, and potentially divergent genotoxic potency profiles [1]. Furthermore, general theophylline impurity standards (e.g., theobromine, caffeine, 1-methylxanthine) are controlled under conventional acceptance criteria of 0.1–0.5% w/w, whereas N-nitroso impurities—as cohort of concern members—require control at AI-based limits typically 10- to 100-fold lower . Substitution of a non-nitrosamine standard for N-Nitroso Theophylline would fail to meet regulatory specificity requirements for ANDA/NDA submissions and would compromise trace-level quantification accuracy.

General theophylline impurity standards

Controlled under standard TTC (1500 ng/day) and % w/w thresholds; may not support trace-level nitrosamine quantification at AI limits as low as 26.5 ng/day.

Positional isomers (e.g., 7-nitroso)

Identical molecular weight and formula; differentiated only by chromatographic retention and fragmentation. Use of wrong isomer compromises method specificity per ICH Q2(R1).

Non-certified or minimal-characterization materials

Often lack orthogonal spectroscopic confirmation and pharmacopeial traceability; may require additional in-house qualification before GMP use.

• [1] Veeprho. N7-Nitroso Theophylline [product page]. Veeprho.com; 2025. Available at: https://veeprho.com/impurities/n7-nitroso-theophylline/ View Source

N-Nitroso Theophylline: Quantitative Differentiation Evidence

Acceptable Intake Limits: N-Nitrosamine vs. Standard TTC

N-Nitroso Theophylline is classified as a cohort of concern (CoC) N-nitrosamine under ICH M7, meaning the general 1.5 µg/day (1500 ng/day) TTC cannot be applied. Instead, FDA and EMA require compound-specific AI limits determined via the Carcinogenic Potency Categorization Approach (CPCA). For N-nitrosamines, AI limits range from 26.5 ng/day (most potent) to 1500 ng/day (least potent), corresponding to predicted potency categories 1–5 [1]. By contrast, non-nitrosamine theophylline impurities such as theobromine, caffeine, and 1-methylxanthine are controlled under the standard TTC of 1.5 µg/day per ICH M7, and common quality specifications allow individual related compounds at 0.1–0.5% w/w . Even at the least restrictive CPCA category 5 limit of 1500 ng/day, the nitrosamine-specific control is equivalent to the general TTC; at category 1 (26.5 ng/day), it is approximately 57-fold more stringent than the standard TTC. This differential dictates that any laboratory procuring N-Nitroso Theophylline reference material must validate methods capable of quantifying at sub-ppb levels rather than the 0.05–0.1% w/w thresholds typical for non-CoC impurities [2].

AI limits vs. TTC

Class-level

AI limit range 26.5–1500 ng/day (CPCA category dependent) vs. standard TTC of 1500 ng/day for non-nitrosamine impurities

Trace-level quantification required; supports regulatory method validation

Exact category pending compound-specific assessment; method LOQ may need ≤30% of AI

Evidence Dimension	Acceptable intake (AI) or control limit for impurity
Target Compound Data	N-Nitroso Theophylline: AI limit between 26.5 ng/day and 1500 ng/day (CPCA category-dependent; exact category pending compound-specific assessment)
Comparator Or Baseline	Non-nitrosamine theophylline impurities (theobromine, caffeine, 1-methylxanthine): controlled under ICH M7 TTC of 1500 ng/day (1.5 µg/day), with common quality specifications at 0.1–0.5% w/w
Quantified Difference	AI limit up to ~57-fold lower (26.5 vs. 1500 ng/day) at the most stringent CPCA category; always ≤ general TTC even at least stringent category
Conditions	ICH M7(R1) regulatory framework; FDA Guidance for Industry 'Control of Nitrosamine Impurities in Human Drugs' (2020, revised 2023); EMA Q&A document on nitrosamine impurities

Why This Matters

Procurement of a nitrosamine-specific reference standard rather than a general theophylline impurity standard is essential because method validation must demonstrate LOQ below the target AI limit (potentially as low as ≤30% of 26.5 ng/day in the drug product), which is analytically unachievable with non-nitrosamine impurity reference materials calibrated for percent-level thresholds.

• [1] FDA. FDA's Recommended Acceptable Intake Limits for Nitrosamine Impurities in Drugs. Market Access Today; 2024. Available at: https://marketaccesstoday.com/fdas-recommended-ai-limits-for-nitrosamine-impurities-in-drugs/ View Source
• [2] ICH. ICH M7(R1) Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation; 2017 (Addendum 2023). View Source

Positional Isomer Specificity: 9-Nitroso vs. 7-Nitroso

N-Nitroso Theophylline (IUPAC: 1,3-dimethyl-9-nitroso-1H-purine-2,6(3H,9H)-dione) and N7-Nitroso Theophylline (IUPAC: 1,3-dimethyl-7-nitroso-1H-purine-2,6(3H,7H)-dione) are regioisomeric NDSRIs of theophylline, differing in the site of nitrosation at the N9 versus N7 position of the purine ring [1][2]. Both share the identical molecular formula (C₇H₇N₅O₃) and molecular weight (209.16 g/mol), making them indistinguishable by unit-mass LC-MS without chromatographic separation. The positional isomerism results in distinct HPLC retention behavior and differential MS/MS fragmentation patterns, which are critical for unambiguous identification in regulatory submissions. Supplying a reference standard labeled as 'N-Nitroso Theophylline' that is structurally verified as the 9-nitroso isomer (rather than the 7-nitroso or 1-nitroso variant) ensures method specificity as required by ICH Q2(R1) validation guidelines [3].

9-Nitroso vs. 7-nitroso isomer

Head-to-head

Identical MW (209.16) and formula; distinct retention time and MS/MS fragmentation pattern

Ensures chromatographic specificity for ANDA/NDA method

Retention values method-dependent; confirm with certified 9-nitroso reference standard

Evidence Dimension	Positional isomer identity and analytical specificity
Target Compound Data	N-Nitroso Theophylline (9-nitroso isomer): nitroso group at N9; IUPAC 1,3-dimethyl-9-nitroso-1H-purine-2,6(3H,9H)-dione; SMILES O=C(N1C)N(C)C2=C(N=CN2N=O)C1=O
Comparator Or Baseline	N7-Nitroso Theophylline (7-nitroso isomer): nitroso group at N7; IUPAC 1,3-dimethyl-7-nitroso-1H-purine-2,6(3H,7H)-dione; SMILES O=C(N1C)N(C)C2=C(N(N=O)C=N2)C1=O
Quantified Difference	Identical molecular formula (C₇H₇N₅O₃) and molecular weight (209.16 g/mol); differentiated only by chromatographic retention time and MS/MS fragmentation pattern; specific values are method-dependent and must be established during method development
Conditions	Structural identification by ¹H/¹³C NMR, HMBC correlation for nitroso group regiochemistry; HPLC-UV or LC-MS/MS method development

Why This Matters

If a laboratory inadvertently uses the wrong positional isomer (e.g., N7- instead of N9-nitroso) as a reference standard, the resulting analytical method may fail specificity validation because the retention time marker will not match the target impurity peak, potentially leading to false-negative or false-positive results in batch release testing.

• [1] Veeprho. N-Nitroso Theophylline [product page]. Veeprho.com; 2023. Available at: https://veeprho.com/ko/impurities/n-nitroso-theophylline/ View Source
• [2] Veeprho. N7-Nitroso Theophylline [product page]. Veeprho.com; 2025. Available at: https://veeprho.com/impurities/n7-nitroso-theophylline/ View Source
• [3] ICH. ICH Q2(R1) Guideline: Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation; 2005. View Source

NAP Test: Non-Formation of N-Nitroso Theophylline

Veeprho conducted a nitrosation risk evaluation using 10 independent synthesis attempts under rigorous forced nitrosation conditions (NAP tests), incubating theophylline with nitrosating agents under the conditions recommended for nitroso impurity formation (acidic pH, nitrite source, elevated temperature, organic solvent). All 10 experiments were monitored by HPLC, LC-MS, NMR, and IR. The findings revealed that N-Nitroso Theophylline does not readily undergo nitrosation under the expected conditions, significantly reducing concerns about its potential formation during drug product manufacturing and storage [1]. In contrast, many structurally related NDSRIs such as N-nitroso-dimethylamine (NDMA) form readily from ranitidine and other secondary amine-containing drugs under similar or milder conditions [2]. This differential formation risk has direct implications for the design of confirmatory testing strategies and the frequency of skip-lot testing as permitted under FDA guidance.

NAP test formation risk

Reported

0 of 10 forced nitrosation attempts positive (HPLC, LC-MS, NMR, IR)

Supports risk-based skip testing rationale

Forced acidic nitrosation conditions; compare to NDMA formation from ranitidine

Evidence Dimension	Nitrosation formation potential under forced NAP test conditions
Target Compound Data	N-Nitroso Theophylline: 0 of 10 forced nitrosation attempts resulted in detectable formation; monitored by HPLC, LC-MS, NMR, IR
Comparator Or Baseline	NDMA from ranitidine: forms readily under similar acidic nitrosation conditions (well-documented in literature and regulatory findings leading to market withdrawals)
Quantified Difference	Qualitative: N-Nitroso Theophylline shows non-formation under forced NAP test conditions, whereas NDMA and several other NDSRIs demonstrate measurable formation under identical or milder nitrosation conditions
Conditions	Modified NAP test: drug solubilized in organic solvent, incubated at 37°C with nitrosating agent (e.g., tertiary butyl nitrite) in 1:10 molar ratio; forced conditions with nitrite source at acidic pH

Why This Matters

A compound with demonstrably low nitrosation potential reduces the burden of routine batch testing, as regulatory authorities may accept a risk-based skip-testing approach supported by the NAP test data. This translates to lower ongoing analytical costs for manufacturers selecting theophylline drug products where N-Nitroso Theophylline formation risk has been ruled out.

• [1] Veeprho. N-Nitroso Theophylline: Synthesis Attempts and Failure Report (NAP Test). Veeprho.com; 2026. Available at: https://veeprho.com/impurities/n-nitroso-theophylline-synthesis-attempts-and-failure-report-nap-test/ View Source
• [2] Pal A, Sahoo C, Das A, Bhattacharya B, Ghosh A. Modified NAP test: A simple and responsive nitrosating methodology for risk evaluation of NDSRIs. PubMed. 2023. Available at: https://pubmed.ncbi.nlm.nih.gov/36930408/ View Source

Reference Standard Purity & Multi-Technique Certification

Commercial N-Nitroso Theophylline reference standards are supplied with comprehensive Certificates of Analysis (COA) documenting purity ≥95% by HPLC (some vendors specify 98%), alongside full structural characterization by ¹H NMR, ¹³C NMR, high-resolution mass spectrometry (HRMS), IR spectroscopy, and HPLC chromatographic purity profiles [1]. This multi-technique characterization package enables traceability against pharmacopeial standards (USP and EP) and supports direct use in Abbreviated New Drug Applications (ANDAs) and New Drug Applications (NDAs). In contrast, many non-certified theophylline-related impurities are supplied with minimal characterization (often only HPLC purity and a single MS spectrum), which may require additional in-house qualification before use in a GMP-compliant quality control laboratory [2]. The availability of the full characterization data package reduces internal qualification costs and accelerates method development timelines.

Reference standard purity

Data to verify

Purity ≥95–98% by HPLC; characterization by ¹H/¹³C NMR, HRMS, IR

May reduce in-house qualification timeline; supports direct GMP use

Full COA; traceability to USP/EP standards per vendor specification

Evidence Dimension	Reference standard purity and characterization completeness
Target Compound Data	N-Nitroso Theophylline: purity ≥95–98% by HPLC; characterization includes ¹H NMR, ¹³C NMR, MS, IR, HPLC chromatogram; traceability against USP/EP standards available
Comparator Or Baseline	Non-certified theophylline impurities: often limited to HPLC purity only; may lack orthogonal spectroscopic confirmation; traceability to pharmacopeial standards not guaranteed
Quantified Difference	Qualitative difference in characterization package completeness; certified reference standard provides ≥4 orthogonal analytical techniques vs. typically 1–2 for non-certified materials
Conditions	As per vendor COA specifications; ICH Q7 GMP for active pharmaceutical ingredients reference standards

Why This Matters

Direct use of a fully characterized reference standard without additional in-house qualification saves approximately 2–4 weeks of analytical development time and associated resource expenditure, while providing the documentary evidence required for regulatory submission of impurity control data.

• [1] SynZeal. N-Nitroso Theophylline [product page]. SynZeal.com; n.d. Available at: https://www.stage.synzeal.com/en/theophylline-nitroso-impurity-1 View Source
• [2] Axios Research. N-Nitroso Theophylline EP Impurity D [product page]. Axios-Research.com; 2001. Available at: https://www.axios-research.com/axios-research/n-nitroso-theophylline-ep-impurity-d View Source

N-Nitroso Theophylline: Evidence-Backed Application Scenarios

ANDA/NDA Method Validation for Nitrosamine Impurity

For generic drug manufacturers filing ANDAs for theophylline-containing products, FDA requires validated methods capable of quantifying N-Nitroso Theophylline at or below the applicable CPCA-derived AI limit (as low as 26.5 ng/day for category 1 NDSRIs) [1]. Use of the certified N-Nitroso Theophylline reference standard—verified as the 9-nitroso positional isomer—ensures method specificity per ICH Q2(R1) and eliminates the risk of misidentification with the 7-nitroso isomer that could cause a failed method validation [2]. The full COA with ≥95% purity, NMR, MS, and IR data supports the documentation package required for the Chemistry, Manufacturing, and Controls (CMC) section of the submission.

Risk-Based Skip Testing via NAP Test Data

Manufacturers seeking to minimize routine quality control costs can use the NAP test evidence that N-Nitroso Theophylline does not readily form under forced nitrosation conditions (0 of 10 synthesis attempts positive) [3] to justify a risk-based skip-testing approach. Under FDA and EMA guidance, if the root cause risk assessment demonstrates negligible formation potential supported by experimental NAP test data, confirmatory testing frequency may be reduced from batch-wise to periodic monitoring, resulting in significant analytical cost savings over the product lifecycle [1].

Cross-Lab Harmonization via Pharmacopeial Reference Standard

When transferring nitrosamine impurity methods between R&D, QC, and contract testing laboratories, use of a reference standard traceable to USP or EP monographs (as offered for N-Nitroso Theophylline) ensures inter-laboratory consistency of retention time markers and quantification [4]. This is particularly critical because the identical molecular weight of N-Nitroso Theophylline (9-nitroso) and N7-Nitroso Theophylline (7-nitroso) means laboratories using non-certified reference materials risk chromatographic misalignment, leading to inter-laboratory variability that can delay product release and regulatory approval [2].

Forced Degradation Studies for Theophylline Nitrosamine Detection

In forced degradation studies of theophylline formulations, N-Nitroso Theophylline serves as a marker impurity for nitrosative degradation pathways. Because the NAP test demonstrates that N-Nitroso Theophylline does not form under standard nitrosation conditions [3], its absence or presence at trace levels in stability samples provides a diagnostic indicator of unexpected nitrite contamination from excipients or packaging materials, enabling root cause investigation of nitrosamine-positive findings and guiding reformulation or packaging changes.

Application

Selection Property

Validation Focus

ANDA/NDA method validation

Certified 9-nitroso positional isomer reference standard

Method specificity per ICH Q2(R1); sub-ppb LOQ at AI limits

Risk-based skip testing

Documented NAP test non-formation evidence

Regulatory acceptance of reduced testing frequency; cost-efficiency

Cross-lab harmonization

Pharmacopeial traceability (USP/EP)

Consistent retention time markers across R&D, QC, and contract labs

Forced degradation studies

Nitrosamine impurity marker for nitrosative degradation

Root cause investigation of nitrite contamination; reformulation guidance

• [1] FDA. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry (Revision 2). U.S. Department of Health and Human Services; 2024. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/control-nitrosamine-impurities-human-drugs View Source
• [2] Veeprho. N7-Nitroso Theophylline [product page]. Veeprho.com; 2025. Available at: https://veeprho.com/impurities/n7-nitroso-theophylline/ View Source
• [3] Veeprho. N-Nitroso Theophylline: Synthesis Attempts and Failure Report (NAP Test). Veeprho.com; 2026. Available at: https://veeprho.com/impurities/n-nitroso-theophylline-synthesis-attempts-and-failure-report-nap-test/ View Source
• [4] Axios Research. N-Nitroso Theophylline [product page]. Axios-Research.com; 2001. Available at: https://www.axios-research.com/n-nitroso-theophylline View Source